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Compound of Interest

Compound Name: DM21

Cat. No.: B13910615

Essential Safety and Handling Guide for DM21

This guide provides immediate and essential safety and logistical information for handling the

chemical compound DM21. All personnel must adhere to these procedures to ensure a safe
laboratory environment.

DM21 is a cleavable linker-payload combining a maytansinoid microtubule-disrupting agent
with a stable tripeptide linker, designed for the synthesis of antibody-drug conjugates (ADCs).
[1][2] It is harmful if swallowed, causes skin and serious eye irritation, and may cause
respiratory irritation.[3] It is also very toxic to aquatic life with long-lasting effects.[4][5]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling DM21.
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PPE Category Item Specification

) Must be equipped with side-
Eye Protection Safety Goggles

shields.[4]
_ _ Impermeable and resistant to
Hand Protection Protective Gloves )
the chemical.
Body Protection Impervious Clothing To prevent skin exposure.[4]
) ) ] ) Required when dust or
Respiratory Protection Suitable Respirator

aerosols are generated.[4]

Operational Plan: Safe Handling and Storage

Strict adherence to the following procedures is required to minimize exposure and ensure
stability of the compound.

Handling:

Avoid all contact with eyes and skin, and prevent inhalation of dust or aerosols.[3][4]

Work exclusively in areas with appropriate exhaust ventilation.[3][4]

Do not eat, drink, or smoke in the handling area.[3][4]

Wash hands thoroughly after handling.[3][4]

Ensure safety showers and eyewash stations are readily accessible.[4]
Storage:

» Keep the container tightly sealed.[4]

o Store in a cool, well-ventilated area.[4]

» Protect from direct sunlight and sources of ignition.[4]
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 Recommended storage temperatures are -20°C for the powder form and -80°C when in
solvent.[4]

o Store in a locked-up area.[3]

Disposal Plan

Contaminated materials and the compound itself must be disposed of as hazardous waste.
e Dispose of contents and container to an approved waste disposal plant.[3][4]
o Prevent the product from entering drains, water courses, or the soil.[3][4]

o Collect any spillage and decontaminate surfaces and equipment by scrubbing with alcohol
before disposal of contaminated materials.[3]

Emergency First Aid Procedures

Exposure Route First Aid Measures

Call a POISON CENTER or doctor immediately.

If Swallowed )
Rinse mouth.[3][4]
Wash with plenty of soap and water. Remove
If on Skin contaminated clothing and wash it before reuse.
[3]
Move the person to fresh air and keep them
If Inhaled )
comfortable for breathing.[3]
Rinse cautiously with water for several minutes.
) Remove contact lenses, if present and easy to
If in Eyes

do. Continue rinsing and seek immediate

medical attention.[3][4]

Visual Workflow for Safe Handling of DM21

The following diagram outlines the essential steps and precautions for the safe handling of
DM21 in a laboratory setting.
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Caption: Workflow for the safe handling of DM21, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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